Cas no 86552-09-2 (Benzenamine, 4-[(4-aminophenyl)sulfonyl]-N,N-dimethyl-)

• Product Name: Benzenamine, 4-[(4-aminophenyl)sulfonyl]-N,N-dimethyl-
• CAS No: 86552-09-2
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• CID: 661364
• PubChem ID: 516668
• Update Time: 2025-04-19

Benzenamine, 4-[(4-aminophenyl)sulfonyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(4-aminophenyl)sulfonyl]-N,N-dimethyl-
• 4-[(4-Aminophenyl)sulfonyl]-N,N-dimethylbenzenamine
• 4-[4-(dimethylamino)phenyl]sulfonylaniline
• CHEMBL139596
• DTXSID00333663
• 4-(4-dimethylaminophenyl)sulfonylaniline
• BDBM50391261
• 86552-09-2

• Inchi： 1S/C14H16N2O2S/c1-16(2)12-5-9-14(10-6-12)19(17,18)13-7-3-11(15)4-8-13/h3-10H,15H2,1-2H3
• InChI Key： BAFBTALEMBECSK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 276.09324893g/mol
• Monoisotopic Mass: 276.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų